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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the explosive sensitivity of two highly energetic

primary explosives: silver acetylide (Ag₂C₂) and lead azide (Pb(N₃)₂). The information

presented is intended for researchers, scientists, and professionals in drug development who

may encounter these or similar sensitive compounds in their work. All quantitative data is

summarized for clear comparison, and detailed experimental methodologies for the key

sensitivity tests are provided.

Executive Summary
Both silver acetylide and lead azide are extremely sensitive primary explosives, meaning they

can be initiated by relatively low energy stimuli such as impact, friction, and heat.[1][2][3] While

both are dangerous to handle in dry form, available data suggests that silver acetylide is even

more sensitive to friction than lead azide. Lead azide, however, appears to be more sensitive to

impact. Both compounds exhibit high thermal sensitivity, with lead azide having a well-

documented autoignition temperature.

Quantitative Sensitivity Data
The following table summarizes the available experimental data on the explosive sensitivity of

silver acetylide and lead azide. It is crucial to note that sensitivity data can be influenced by

factors such as crystal size, purity, and the specific test apparatus used.[3][4] Therefore, these

values should be considered as indicative and handled with extreme caution.
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Sensitivity
Parameter

Silver Acetylide
(Ag₂C₂)

Lead Azide
(Pb(N₃)₂)

Test Method

Impact Sensitivity < 1 J
2.5 - 4 N·m (~2.5 - 4

J)
BAM Fallhammer

Friction Sensitivity 0.1 N < 0.1 N
BAM Friction

Apparatus

Autoignition

Temperature
Not specified 333 - 350 °C Various

Detonation Velocity 1200 m/s (pure) ~5180 m/s Not specified

Note: The impact sensitivity for lead azide was reported as 2.9 N·m in one study, which is

approximately 2.9 Joules.[5] Another source indicates a range of 2.5-4 N·m.[5] The friction

sensitivity values are from a comparative study using the BAM friction tester.[4] A lower value

indicates higher sensitivity.

Experimental Protocols
The data presented in this guide is typically obtained through standardized testing methods

designed to ensure reproducibility and comparability. Below are detailed methodologies for the

key experiments cited.

BAM Fallhammer Impact Sensitivity Test
The BAM Fallhammer test is a standardized method used to determine the impact sensitivity of

solids and liquids.[4]

Apparatus:

A fallhammer apparatus consisting of a steel anvil, a sample holder, and a set of drop

weights (e.g., 1 kg, 5 kg, 10 kg) that can be released from varying heights.

The sample is typically confined between two steel cylinders within the sample holder.

Procedure:
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A small, precisely measured amount of the explosive substance (typically 40 mm³) is placed

in the sample holder assembly.

The sample holder is placed on the anvil of the fallhammer apparatus.

A drop weight of a specified mass is raised to a known height.

The weight is released, allowing it to impact the sample.

The outcome (explosion, decomposition, or no reaction) is observed and recorded.

The test is repeated multiple times at different drop heights to determine the energy at which

there is a 50% probability of initiation (the H₅₀ value), expressed in Joules (J). The impact

energy is calculated as the product of the mass of the drop weight, the acceleration due to

gravity, and the drop height.

BAM Friction Sensitivity Test
The BAM friction test assesses the sensitivity of a substance to frictional stimuli.[6]

Apparatus:

A friction apparatus consisting of a fixed porcelain pin and a movable porcelain plate.

A lever system with various weights to apply a defined load onto the porcelain pin.

Procedure:

A small amount of the test substance is spread on the porcelain plate.

The porcelain pin is placed on top of the sample, and a specific load is applied via the lever

arm.

The porcelain plate is then moved back and forth under the pin for a defined distance and

speed.

The test is conducted at various load levels, and the lowest load at which a flame, spark, or

explosion occurs is determined.
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The result is typically reported as the force in Newtons (N) required for initiation.

Differential Scanning Calorimetry (DSC) for Thermal
Sensitivity
DSC is a thermoanalytical technique used to determine the thermal stability and decomposition

characteristics of energetic materials.

Apparatus:

A Differential Scanning Calorimeter equipped with a furnace, sample and reference pans,

and a temperature control system.

Inert gas supply (e.g., nitrogen or argon) to provide a controlled atmosphere.

Procedure:

A small, accurately weighed sample of the explosive (typically 0.5 - 2 mg) is placed in a

sample pan (often aluminum or copper). For explosive materials, the pan may be

hermetically sealed to contain any evolved gases.

An empty pan is used as a reference.

The sample and reference pans are placed in the DSC furnace.

The furnace is heated at a constant, programmed rate (e.g., 5, 10, or 20 °C/min) over a

specified temperature range.

The instrument measures the difference in heat flow between the sample and the reference

as a function of temperature.

An exothermic peak in the resulting DSC curve indicates the decomposition of the sample.

Key data points obtained include the onset temperature of decomposition, the peak

exothermic temperature, and the enthalpy of decomposition (the area under the peak).
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Lead azide is generally considered to be more sensitive to impact than silver acetylide.[4][5]

The impact energy required to initiate lead azide is in the range of 2.5-4 Joules.[5] In contrast,

while specific quantitative data for silver acetylide is less common, one study indicates an

impact sensitivity of less than 1 Joule, suggesting it is also highly sensitive to impact.[4] The dry

forms of both substances are extremely dangerous and can be initiated by accidental drops or

impacts.[1]

Friction Sensitivity
Silver acetylide is reported to be exceptionally sensitive to friction, with an initiation force of

just 0.1 N in BAM friction tests.[4] Lead azide is also highly friction-sensitive, with a value of

less than 0.1 N, placing it among the most sensitive primary explosives.[3][4] The extreme

sensitivity of both compounds to friction means that even slight rubbing or grinding can lead to

detonation, especially when dry.[7]

Thermal Sensitivity
Both silver acetylide and lead azide are highly sensitive to thermal stimuli. Lead azide has a

well-defined autoignition temperature of around 333-350 °C.[5] Silver acetylide is also known

to be heat-sensitive and will explode upon heating, though a precise autoignition temperature

from standardized tests is not as readily available in the literature.[1] DSC analysis of lead

azide shows a sharp exothermic decomposition, confirming its thermal instability.
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Workflow for Comparing Explosive Sensitivity
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Caption: Logical workflow for the comparative assessment of explosive sensitivity.

Synthesis and Handling Considerations
It is imperative to note that the synthesis and handling of both silver acetylide and lead azide

should only be attempted by trained professionals in a properly equipped laboratory with

appropriate safety measures in place.

Silver Acetylide Synthesis: Silver acetylide can be synthesized by bubbling acetylene gas

through a solution of silver nitrate.[8] The resulting precipitate is highly sensitive when dry.
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Simplified Synthesis of Silver Acetylide

Reactants

Process
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Acetylene Gas (C₂H₂)
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Caption: Simplified reaction pathway for the synthesis of silver acetylide.

Lead Azide Synthesis: Lead azide is typically prepared by the reaction of a soluble lead salt,

such as lead(II) nitrate, with an azide salt, like sodium azide, in an aqueous solution.[3]

Conclusion
Both silver acetylide and lead azide are extremely hazardous materials that require

specialized knowledge and facilities for safe handling. The available data indicates that silver
acetylide is particularly sensitive to friction, while lead azide is highly sensitive to impact. Both

are thermally unstable and can detonate when subjected to heat. This guide underscores the

critical importance of consulting comprehensive safety data and adhering to strict safety

protocols when working with any energetic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b089099?utm_src=pdf-custom-synthesis
http://www.sciencemadness.org/smwiki/index.php/Silver_acetylide
https://ergindustrial.com/sensitivity-of-explosives/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197488/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197488/
https://d-nb.info/1260877248/34
https://www.euacademic.org/UploadArticle/4701.pdf
https://apps.dtic.mil/sti/citations/ADA119982
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Silver_acetylide/
https://en.wikipedia.org/wiki/Silver_acetylide
https://www.benchchem.com/product/b089099#comparing-the-explosive-sensitivity-of-silver-acetylide-and-lead-azide
https://www.benchchem.com/product/b089099#comparing-the-explosive-sensitivity-of-silver-acetylide-and-lead-azide
https://www.benchchem.com/product/b089099#comparing-the-explosive-sensitivity-of-silver-acetylide-and-lead-azide
https://www.benchchem.com/product/b089099#comparing-the-explosive-sensitivity-of-silver-acetylide-and-lead-azide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

